10-{[(3-methylquinoxalin-2-yl)thio]acetyl}-10H-phenothiazine
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Description
10-{[(3-methylquinoxalin-2-yl)thio]acetyl}-10H-phenothiazine is a useful research compound. Its molecular formula is C23H17N3OS2 and its molecular weight is 415.53. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antiviral Applications
Phenothiazines, such as those related to the specified compound, have been shown to possess broad-spectrum antimicrobial activity. They interfere with various cellular processes and can interact with biomolecules like DNA and proteins. This interaction has paved the way for their application in combating resistant infections and exploring their potential in managing microbial infections, including those resistant to conventional antibiotics. These compounds exhibit strong activity against multi-drug resistant forms of bacteria, including Mycobacterium tuberculosis, highlighting their potential role in the management of certain bacterial infections (Gangopadhyay & Karmakar, 2010; Kristiansen & Amaral, 1997).
Anticancer Properties
Phenothiazine derivatives have demonstrated significant potential as anticancer agents. Studies have revealed that these compounds, including those with the phenothiazine scaffold, exhibit anticancerous activities through mechanisms such as DNA interaction and inhibition of cell proliferation. The presence of specific substituents, such as halogens or electron-withdrawing groups, has been found to enhance their anticancer activity, indicating a promising avenue for developing novel anticancer therapies (Alonzo González-González et al., 2021; K. Pluta, Morak-Młodawska, & Jeleń, 2011).
Antiprotozoal and Antituberculosis Therapy
Phenothiazines, such as thioridazine, have been explored for their role in antiprotozoal therapy, particularly in the treatment of Chagas disease caused by Trypanosoma cruzi. Thioridazine has shown to inhibit trypanothione reductase irreversibly, an essential enzyme for the parasite's survival. This inhibition suggests its potential use as a chemotherapeutic agent for Chagas disease, warranting further studies to elucidate its effectiveness in different stages of the disease (Lo Presti et al., 2015).
Properties
IUPAC Name |
2-(3-methylquinoxalin-2-yl)sulfanyl-1-phenothiazin-10-ylethanone |
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InChI |
InChI=1S/C23H17N3OS2/c1-15-23(25-17-9-3-2-8-16(17)24-15)28-14-22(27)26-18-10-4-6-12-20(18)29-21-13-7-5-11-19(21)26/h2-13H,14H2,1H3 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQCCKOGSWAAJQI-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2N=C1SCC(=O)N3C4=CC=CC=C4SC5=CC=CC=C53 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17N3OS2 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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